2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine

• IUPAC Name: 2-[4-(oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C15H23N3O2/c1-2-11-19-14(4-1)12-20-13-5-9-18(10-6-13)15-16-7-3-8-17-15/h3,7-8,13-14H,1-2,4-6,9-12H2
• InChI Key: NIUNMAFHZGISKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)COC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biological research. This compound is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine involves the inhibition of protein kinases, which are enzymes that play a crucial role in cellular signaling pathways. This compound binds to the active site of these enzymes, preventing their activity and disrupting the signaling pathways. This disruption can lead to cell death, making this compound a potential candidate for the development of novel chemotherapeutic agents.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to inhibit the growth of cancer cells and induce cell death. It has also been shown to have anti-inflammatory properties and has been used in the development of novel anti-inflammatory agents. Additionally, this compound has been shown to have neuroprotective effects and has been used in the development of drugs for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine in lab experiments include its high yield of synthesis, its potential applications in drug discovery and development, and its ability to inhibit the activity of various enzymes. However, the limitations of using this compound in lab experiments include its potential toxicity, which can limit its use in vivo, and the need for further studies to determine its safety and efficacy.

Future Directions

The potential applications of 2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine in drug discovery and development are vast. Future studies should focus on the development of novel chemotherapeutic agents and anti-inflammatory agents using this compound as a lead compound. Additionally, further studies should be conducted to determine the safety and efficacy of this compound in vivo and to explore its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine has been achieved using different methods, including the reaction of 4-(2-bromoethoxy)piperidine with 2-aminopyrimidine in the presence of a palladium catalyst. Another method involves the reaction of 4-(2-chloroethoxy)piperidine with 2-aminopyrimidine in the presence of a base. The yield of this compound is generally high, and the final product is purified using various techniques, including column chromatography.

Scientific Research Applications

2-[4-(Oxan-2-ylmethoxy)piperidin-1-yl]pyrimidine has been used extensively in scientific research due to its potential applications in drug discovery and development. This compound has been shown to inhibit the activity of various enzymes, including protein kinases, which play a crucial role in cellular signaling pathways. It has also been shown to have anticancer properties and has been used in the development of novel chemotherapeutic agents.